sodium 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxylate

• IUPAC Name: sodium;5-[(3,5-dimethylpyrazol-1-yl)methyl]furan-2-carboxylate
• InChI: InChI=1S/C11H12N2O3.Na/c1-7-5-8(2)13(12-7)6-9-3-4-10(16-9)11(14)15;/h3-5H,6H2,1-2H3,(H,14,15);/q;+1/p-1
• InChI Key: UBUAXCUSFOGENQ-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=NN1CC2=CC=C(O2)C(=O)[O-])C.[Na+]
• Molecular Formula: C11H11N2NaO3
• Molecular Weight: 242.21 g/mol

Description

The compound “sodium 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxylate” is a pyrazole-based ligand. Pyrazole-based ligands have been synthesized and evaluated for their catalytic properties in the oxidation reaction of catechol to o-quinone. The ligands were prepared via the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine.

Synthesis Analysis

The synthesis of pyrazole-based ligands involves the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine. Treatment of the title compounds with secondary amines or morpholine results in nucleophilic replacement of the pyrazolyl substituent at C5.

Molecular Structure Analysis

The molecular structure of the compound is characterized by the presence of a pyrazole ring, which is a five-membered ring containing two nitrogen atoms. The compound is unsymmetrical but the corresponding conjugate acid (pyrazolium) and conjugate base (pyrazolide) have C2v symmetry.

Chemical Reactions Analysis

The compound reacts differently with nitrogen bases having different numbers of labile hydrogen atoms. Treatment of the title compounds with secondary amines or morpholine results in nucleophilic replacement of the pyrazolyl substituent at C5.